Cas no 878473-19-9 (N-({2-[(morpholin-4-yl)methyl]phenyl}methyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-({2-[(morpholin-4-yl)methyl]phenyl}methyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 878473-19-9
• MF: C₂₆H₃₃N₃O₄S
• MW: 483.622925519943
• CID: 6025078
• PubChem ID: 16297773
• Update Time: 2025-05-22

N-({2-[(morpholin-4-yl)methyl]phenyl}methyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 878473-19-9
• EN300-26598989
• N-({2-[(morpholin-4-yl)methyl]phenyl}methyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• Z91136142

• Inchi： 1S/C26H33N3O4S/c30-26(27-20-24-8-4-5-9-25(24)21-28-15-17-33-18-16-28)23-10-13-29(14-11-23)34(31,32)19-12-22-6-2-1-3-7-22/h1-9,12,19,23H,10-11,13-18,20-21H2,(H,27,30)/b19-12+
• InChI Key： PTDAPYYUEOJPTO-XDHOZWIPSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NCC2=CC=CC=C2CN2CCOCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 483.21917772g/mol
• Monoisotopic Mass: 483.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.3Ų

Additional information on N-({2-[(morpholin-4-yl)methyl]phenyl}methyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

N-({2-[(Morpholin-4-yl)methyl]phenyl}methyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 878473-19-9, named N-({2-[(Morpholin-4-yl)methyl]phenyl}methyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, biological properties, and potential applications in drug development.

The chemical structure of this compound is characterized by a piperidine ring at its core, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is substituted at the 4-position with a carboxamide group, which is further connected to a morpholine derivative. Morpholine, a heterocyclic amine, is known for its versatility in medicinal chemistry due to its ability to form hydrogen bonds and stabilize bioactive conformations. The phenyl group attached to the morpholine moiety adds further complexity to the molecule, enhancing its potential for interactions with biological targets.

One of the most intriguing aspects of this compound is its sulfonamide group, which is attached to the piperidine ring via an ethenylene bridge. Sulfonamides are well-known for their stability and ability to act as leaving groups in certain biochemical reactions. The presence of this group in the molecule suggests that it may play a role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of sulfonamides in drug design, particularly in enhancing solubility and bioavailability.

The synthesis of this compound involves a series of intricate steps that require precise control over reaction conditions. Key steps include the formation of the piperidine ring through cyclocondensation reactions, followed by functionalization at specific positions. The introduction of the morpholine and sulfonamide groups requires careful planning to ensure optimal yields and purity. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve the desired product. The development of efficient synthetic routes for such complex molecules remains a critical area of research in organic chemistry.

From a biological standpoint, this compound has shown promising activity in preliminary assays. Its ability to inhibit certain enzymes or modulate receptor activity suggests that it could be a lead candidate for drug development. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have revealed that the morpholine and sulfonamide groups are crucial for interactions with target proteins, highlighting their importance in determining bioactivity.

The application of this compound extends beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals or as a building block for more complex molecules. The integration of phenyl groups into its structure enhances its photostability and electronic properties, making it suitable for applications in materials science as well.

In conclusion, N-({2-[(Morpholin-4-yl)methyl]phenyl}methyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 878473-19-9) represents a significant advancement in medicinal chemistry. Its complex structure, coupled with promising biological activity, positions it as a valuable tool for researchers exploring new therapeutic avenues. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in drug discovery.